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Compound of Interest

Compound Name: Isoanwuweizic acid

Cat. No.: B12427429 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the spectroscopic signatures of Anwuweizic acid

and its closely related triterpenoid isomers, Anwuweizonic acid and Manwuweizic acid, isolated

from Schisandra propinqua. The differentiation of these compounds is crucial for structure-

activity relationship studies, particularly in the context of their potential anticancer properties.

This document summarizes key experimental data from foundational research to facilitate their

unambiguous identification.

Data Presentation: Spectroscopic Data Summary
The following tables summarize the key spectroscopic data for Anwuweizonic acid,

Manwuweizic acid, and the isomeric pair of Anwuweizic acid and its 3β-hydroxyl epimer. This

data is critical for distinguishing between these structurally similar compounds.

Table 1: ¹H NMR Spectroscopic Data (δ ppm, J in Hz)
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Proton
Assignment

Anwuweizonic
acid (1)

Manwuweizic
acid (2)

Anwuweizic
acid (3)

3β-hydroxyl
isomer of
Anwuweizic
acid

H-24 6.10 (t, J=7)
6.09 (dd, J=6.7,

7.1)

Not explicitly

provided

Not explicitly

provided

H-27 (CH₃) 1.94 (s) 1.91 (s)
Not explicitly

provided

Not explicitly

provided

H-21 (sec-CH₃) 0.92 (d, J=5) 0.96 (d, J=4.8)
Not explicitly

provided

Not explicitly

provided

H-28 (CH₂) - 4.91 (s), 4.69 (s) - -

H-29 (CH₃) - 1.77 (s) - -

H-18 (tert-CH₃) 0.72 (s) 0.74 (s)
Not explicitly

provided

Not explicitly

provided

H-19 (tert-CH₃) 0.90 (s) 0.94 (s)
Not explicitly

provided

Not explicitly

provided

H-30 (tert-CH₃) 1.10 (s, 6H) 0.97 (s)
Not explicitly

provided

Not explicitly

provided

Other tert-CH₃ 1.14 (s, 3H) -
Not explicitly

provided

Not explicitly

provided

H-3α - -
Not explicitly

provided
3.24 (dd, J=4, 9)

Data extracted from Liu et al., 1988.[1]

Table 2: Infrared (IR) Spectroscopic Data (cm⁻¹)
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Functional Group
Anwuweizonic acid
(1)

Manwuweizic acid
(2)

Anwuweizic acid
(3)

α,β-unsaturated acid

(C=O)
1690 Not explicitly provided Not explicitly provided

α,β-unsaturated acid

(O-H)
3200-2500 Not explicitly provided Not explicitly provided

Ketone (C=O) 1710 Not explicitly provided -

Hydroxyl (O-H) - Not explicitly provided Present

Data extracted from Liu et al., 1988.[1]

Table 3: Mass Spectrometry and Molecular Formula Data

Compound Molecular Formula Notes

Anwuweizonic acid (1) C₃₀H₄₆O₃
Gives a monoester with

diazomethane.

Manwuweizic acid (2) C₃₀H₄₆O₄
Dicarboxylic acid; furnishes a

diester with diazomethane.

Anwuweizic acid (3) Not explicitly provided

Contains a hydroxyl group

instead of a ketone group

compared to Anwuweizonic

acid.

Data extracted from Liu et al., 1988.[1]

Experimental Protocols
The methodologies outlined below are based on the procedures described for the isolation and

structural elucidation of Anwuweizonic acid and Manwuweizic acid.[1]

Isolation of Triterpenoid Acids
Extraction: The stems and roots of Schisandra propinqua were extracted with alcohol.
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Column Chromatography: The alcoholic extract was subjected to column chromatography on

silica gel.

Elution: Elution with a solvent system of benzene-ethyl acetate (10:1) was performed to

separate the different components.

Purification: Fractions containing the compounds of interest were further purified to yield

Anwuweizonic acid and Manwuweizic acid.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR): ¹H NMR spectra were recorded to determine the

proton environments in the molecules. The chemical shifts (δ), multiplicities (s, d, t, dd), and

coupling constants (J) were used to elucidate the structures.

Infrared (IR) Spectroscopy: IR spectra were obtained to identify the characteristic functional

groups present in the molecules, such as hydroxyl (-OH), carbonyl (C=O) of ketones, and

carboxylic acids.

Mass Spectrometry (MS): Mass spectrometry was used to determine the molecular formula

of the compounds.

Chemical Transformations for Structural Confirmation
Reduction of Anwuweizonic acid: Anwuweizonic acid was reduced with sodium borohydride

in methanol. This reaction yielded Anwuweizic acid and its 3β-hydroxyl isomer, confirming

the presence of a ketone group in Anwuweizonic acid and establishing the structural

relationship between these compounds.[1]

Esterification: Reaction with diazomethane was used to determine the number of carboxylic

acid groups in the molecules. Anwuweizonic acid formed a monoester, while Manwuweizic

acid formed a diester.[1]

Mandatory Visualization
The following diagrams illustrate the logical relationships between the described triterpenoids

and a general workflow for their isolation and identification.
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Caption: Chemical relationship between Anwuweizonic acid and its reduction products.
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Caption: Experimental workflow for the isolation and identification of triterpenoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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